Cas no 1888705-61-0 (5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1888705-61-0
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 5824329
• PubChem ID: 117344195
• Update Time: 2025-05-18

5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1888705-61-0
• 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1803397

• Inchi： 1S/C11H9FN2O3/c1-17-10-4-6(2-3-7(10)12)8-5-9(11(15)16)14-13-8/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： AZTNIAFWTJNWAV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 236.05972032g/mol
• Monoisotopic Mass: 236.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.2Ų

Additional information on 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid

5-(4-Fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic Acid: A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of chemical research and pharmaceutical development, 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1888705-61-0) has emerged as a compound of significant interest. This heterocyclic carboxylic acid derivative combines the structural features of a pyrazole core with fluorinated aromatic and methoxy substituents, creating a molecular architecture that offers remarkable versatility in synthetic applications.

The growing demand for fluorinated pharmaceutical intermediates has placed compounds like 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid at the forefront of medicinal chemistry research. Recent trends in drug discovery emphasize the importance of fluorine-containing compounds, as the introduction of fluorine atoms often enhances metabolic stability, bioavailability, and target binding affinity. The presence of both fluoro and methoxy groups on the phenyl ring makes this compound particularly valuable for structure-activity relationship studies.

From a synthetic chemistry perspective, the pyrazole-3-carboxylic acid moiety serves as an excellent handle for further derivatization. Researchers frequently employ this functional group in amide coupling reactions, ester formation, or as a precursor for heterocycle construction. The compound's CAS number 1888705-61-0 has become increasingly common in patent literature, particularly in applications related to kinase inhibitor development and anti-inflammatory agents.

The physicochemical properties of 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid contribute to its utility in drug discovery. The fluorine atom at the para position of the phenyl ring influences the compound's electronic distribution, while the methoxy group at the meta position provides opportunities for hydrogen bonding interactions. These features make the molecule particularly interesting for computational chemists working on molecular docking studies and QSAR modeling.

In the context of current pharmaceutical trends, this compound aligns well with the search for selective enzyme inhibitors and targeted therapies. The pyrazole scaffold is known to interact with various biological targets, and the specific substitution pattern in CAS 1888705-61-0 offers unique possibilities for modulating these interactions. Researchers investigating neurodegenerative diseases and metabolic disorders have shown particular interest in derivatives of this compound.

The synthesis of 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step procedures that highlight modern organic synthesis techniques. Key steps often include aryl fluoride functionalization, pyrazole ring formation, and careful carboxylic acid protection/deprotection strategies. These synthetic routes are frequently optimized for scalability, reflecting the compound's growing importance in process chemistry and industrial applications.

Analytical characterization of 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The compound's well-defined spectral signatures (particularly the characteristic signals from the fluorinated aromatic system and pyrazole protons) make it easily identifiable in complex reaction mixtures.

From a regulatory perspective, CAS 1888705-61-0 has attracted attention in the context of green chemistry initiatives. Researchers are developing more sustainable synthetic routes to this compound, focusing on catalytic methods and reduced solvent waste. These efforts align with the pharmaceutical industry's broader push toward environmentally friendly synthesis of key intermediates.

The commercial availability of 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid has increased significantly in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound with various purity grades, from research-grade (90-95%) to pharmaceutical-grade (>98%), catering to different application needs. Proper storage conditions (typically cool and dry environments) are essential to maintain the compound's stability over time.

Looking toward future applications, 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid continues to show promise in several emerging areas of chemical research. Its potential in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design represents particularly exciting directions. As the understanding of structure-property relationships in fluorinated heterocycles deepens, the value of this versatile building block is likely to grow further.

For researchers working with CAS 1888705-61-0, several practical considerations are worth noting. The compound's solubility profile (typically soluble in polar organic solvents like DMSO and methanol, but less so in water) influences its handling and reaction conditions. Standard safety protocols for handling carboxylic acids should be followed, including proper ventilation and personal protective equipment.

The scientific literature contains numerous examples of successful applications of 5-(4-fluoro-3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid in medicinal chemistry projects. These case studies highlight the compound's role in optimizing pharmacokinetic properties and improving target selectivity. As patent activity surrounding this chemical entity continues to grow, it serves as a testament to its value in contemporary drug discovery efforts.